4,5-Dihydroxynaphthalene-2,7-disulfonic acid 4,5-Dihydroxynaphthalene-2,7-disulfonic acid Chromotropic acid is a naphthalenesulfonic acid that is naphthalene-2,7-disulfonic acid substituted by hydroxy groups at positions 4 and 5. It has a role as an indicator. It is a naphthalenesulfonic acid and a member of naphthalenediols.
Brand Name: Vulcanchem
CAS No.: 148-25-4
VCID: VC21020787
InChI: InChI=1S/C10H8O8S2/c11-8-3-6(19(13,14)15)1-5-2-7(20(16,17)18)4-9(12)10(5)8/h1-4,11-12H,(H,13,14,15)(H,16,17,18)
SMILES: C1=C2C=C(C=C(C2=C(C=C1S(=O)(=O)O)O)O)S(=O)(=O)O
Molecular Formula: C10H8O8S2
Molecular Weight: 320.3 g/mol

4,5-Dihydroxynaphthalene-2,7-disulfonic acid

CAS No.: 148-25-4

Cat. No.: VC21020787

Molecular Formula: C10H8O8S2

Molecular Weight: 320.3 g/mol

* For research use only. Not for human or veterinary use.

4,5-Dihydroxynaphthalene-2,7-disulfonic acid - 148-25-4

Specification

Description Chromotropic acid is a naphthalenesulfonic acid that is naphthalene-2,7-disulfonic acid substituted by hydroxy groups at positions 4 and 5. It has a role as an indicator. It is a naphthalenesulfonic acid and a member of naphthalenediols.
CAS No. 148-25-4
Molecular Formula C10H8O8S2
Molecular Weight 320.3 g/mol
IUPAC Name 4,5-dihydroxynaphthalene-2,7-disulfonic acid
Standard InChI InChI=1S/C10H8O8S2/c11-8-3-6(19(13,14)15)1-5-2-7(20(16,17)18)4-9(12)10(5)8/h1-4,11-12H,(H,13,14,15)(H,16,17,18)
Standard InChI Key HLVXFWDLRHCZEI-UHFFFAOYSA-N
SMILES C1=C2C=C(C=C(C2=C(C=C1S(=O)(=O)O)O)O)S(=O)(=O)O
Canonical SMILES C1=C2C=C(C=C(C2=C(C=C1S(=O)(=O)[O-])[OH2+])[OH2+])S(=O)(=O)[O-]

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